2-chloroethyl N-[(E)-2-(furan-2-yl)ethenyl]carbamate

• IUPAC Name: 2-chloroethyl N-[(E)-2-(furan-2-yl)ethenyl]carbamate
• InChI: InChI=1S/C9H10ClNO3/c10-4-7-14-9(12)11-5-3-8-2-1-6-13-8/h1-3,5-6H,4,7H2,(H,11,12)/b5-3+
• InChI Key: FEHWSWIKQJMTRZ-HWKANZROSA-N
• Canonical SMILES: C1=COC(=C1)C=CNC(=O)OCCCl
• Isomeric SMILES: C1=COC(=C1)/C=C/NC(=O)OCCCl
• Molecular Formula: C9H10ClNO3
• Molecular Weight: 215.63 g/mol

Description

2-Chloroethyl N-[(E)-2-(furan-2-yl)ethenyl]carbamate, also known as 2-Chloroethyl N-Furfurylcarbamate (2-CEFC) or N-Furfurylcarbamate (NFC), is a synthetic compound with a wide range of applications. It has been used in the synthesis of pharmaceuticals, agricultural chemicals, and other compounds. 2-CEFC is also used as a building block in the synthesis of other compounds. It is a versatile compound and has been used in a number of scientific research applications.

Scientific Research Applications

Analysis in High-Performance Liquid Chromatography

2-(9-Carbazole)-ethyl-chloroformate (CEOC), a compound related to 2-chloroethyl N-[(E)-2-(furan-2-yl)ethenyl]carbamate, has been utilized as a novel pre-column fluorescence labeling reagent for the analysis of phenols in high-performance liquid chromatography. This method, applied successfully to the analysis of phenols in printing ink, benefits from CEOC's ability to react readily with phenols to form stable derivatives, highlighting its potential in analytical chemistry applications (Lin Zhang et al., 2005).

Prodrug Development for Medical Applications

Carbamate prodrugs, including those related to 2-chloroethyl N-[(E)-2-(furan-2-yl)ethenyl]carbamate, have been synthesized and evaluated for their effectiveness as prodrugs. Notably, bis-2,2,2-trichloroethyl carbamates have shown to function effectively in a rat model for Pneumocystis pneumonia, indicating their potential in drug development and therapeutic applications (S. Rahmathullah et al., 2008).

Environmental Bioremediation

The biodegradation of chlorinated solvents, which includes compounds related to 2-chloroethyl N-[(E)-2-(furan-2-yl)ethenyl]carbamate, has been studied for environmental remediation. A bacterium capable of metabolizing trichloroethylene and perchloroethylene to the harmless compound ethene has been isolated, presenting a potential method for the cleanup of groundwater contaminants (X. Maymó-Gatell et al., 1997).

Chemical Synthesis and Applications

The synthesis and application of 2-chloroethyl (2-chloroethylthiol) esters, related to the core structure of 2-chloroethyl N-[(E)-2-(furan-2-yl)ethenyl]carbamate, have been explored. These esters have been synthesized for use in further chemical reactions, demonstrating their utility in organic synthesis (B. V. Kurgan et al., 1967).